Cas no 70978-54-0 (1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone)

• Product Name: 1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
• CAS No: 70978-54-0
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD01631134
• CID: 90519
• PubChem ID: 689071
• Update Time: 2025-04-18

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone
• 5'-Bromo-2'-hydroxy-3'-nitroacetophenone
• 5′-Bromo-2′-hydroxy-3′-nitroacetophenone
• 5-Bromo-2-Hydroxy-3-Nitroacetophenone
• 3-Bromo-6-hydroxy-5-nitroacetophenone
• 5'-bromo-3'-nitro-2'-hydroxyacetophenone
• 1-(5-bromo-2-hydroxy-3-nitrophenyl)ethan-1-one
• Ethanone, 1-(5-bromo-2-hydroxy-3-nitrophenyl)-
• 3'-BROMO-6'-HYDROXY-5'-NITROACETOPHENONE
• 1-acetyl-5-bromo-2-hydroxy-3-nitrobenzene
• 1-{5-bromo-2-hydroxy-3-nitrophenyl}ethanone
• PubChem12973
• 1-(5-Bromo-2-hydroxy-3-nitro-phenyl
• A837041
• DS-3070
• 1-(5-bromo-2-hydroxy-3-nitrophenyl)-1-ethanone
• EN300-134578
• AKOS015913472
• SCHEMBL324659
• AKOS000112352
• CS-0171633
• DTXSID70351031
• CLNIBJASCGZXHH-UHFFFAOYSA-N
• 5'-Bromo-2'-hydroxy-3'-nitroacetophenone, 97%
• MFCD01631134
• AN-829/40882313
• 5 inverted exclamation mark -Bromo-2 inverted exclamation mark -hydroxy-3 inverted exclamation mark -nitroacetophenone
• SY076982
• B4556
• FT-0641320
• 70978-54-0
• DB-055473

• MDL： MFCD01631134
• Inchi： 1S/C8H6BrNO4/c1-4(11)6-2-5(9)3-7(8(6)12)10(13)14/h2-3,12H,1H3
• InChI Key： CLNIBJASCGZXHH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(C)=O)C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.94800
• Monoisotopic Mass: 258.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 2.3

Experimental Properties

• Color/Form: Yellow lens powder.
• Density: 1.763
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 272.9 ºC
• Flash Point: 118.9 ºC
• Refractive Index: 1.629
• PSA: 83.12000
• LogP: 2.78870
• Solubility: Not determined

1-(5-Bromo-2-hydroxy-3-nitrophenyl)ethanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons